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An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
4-Benzylmorpholine, a versatile heterocyclic amine, has carved a niche for itself as a crucial

building block in the synthesis of a wide array of organic compounds. Its utility spans from

being a key intermediate in the development of pharmaceuticals, including antihistamines,

antipsychotics, and antimalarial agents, to its application in the manufacturing of dyes and as a

corrosion inhibitor. This technical guide provides a comprehensive review of the literature on 4-
benzylmorpholine, detailing its chemical and physical properties, historical context, synthesis

methodologies, and its diverse applications. The document further delves into the available

quantitative data on the biological activities of its derivatives, offering insights into its potential

in drug discovery and development.

Introduction
4-Benzylmorpholine, also known as N-benzylmorpholine, is an organic compound featuring a

morpholine ring N-substituted with a benzyl group.[1] Its unique structural combination imparts

favorable physicochemical properties, making it a valuable synthon in organic chemistry. The

morpholine moiety, a privileged scaffold in medicinal chemistry, is often associated with

improved aqueous solubility and metabolic stability of drug candidates. The benzyl group, on

the other hand, provides a lipophilic character and a site for further functionalization. This guide

aims to consolidate the existing knowledge on 4-benzylmorpholine, presenting a detailed

overview for researchers and professionals in the field.
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Chemical and Physical Properties
4-Benzylmorpholine is a colorless to pale yellow liquid with a mild odor.[2] It is relatively stable

under normal conditions but may react violently with strong oxidizing agents.[2] A summary of

its key chemical and physical properties is presented in the table below.

Property Value Reference(s)

Molecular Formula C₁₁H₁₅NO [1]

Molecular Weight 177.25 g/mol [1]

CAS Number 10316-00-4 [1]

Melting Point 194°C [2]

Boiling Point 309.18°C (rough estimate) [2]

Flash Point 74.6°C [2]

Density 1.0387 g/cm³ [2]

Vapor Pressure 0.0122 mmHg at 25°C [2]

pKa 6.60 ± 0.10 (Predicted) [2]

History and Discovery
While the precise date and discoverer of the first synthesis of 4-benzylmorpholine are not

readily available in the reviewed literature, the morpholine scaffold itself has been a subject of

interest since the early 20th century. The development of synthetic routes to various N-

substituted morpholines likely emerged from the broader exploration of amine chemistry and

the search for novel pharmacophores. The benzyl group, being a common protective group and

a building block in organic synthesis, would have been a logical choice for substitution on the

morpholine nitrogen.

Synthesis of 4-Benzylmorpholine
Several synthetic strategies can be employed for the preparation of 4-benzylmorpholine. The

most common methods involve the N-alkylation of morpholine with a benzyl halide or the

reductive amination of benzaldehyde with morpholine.
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N-Alkylation of Morpholine with Benzyl Halides
This method involves the direct reaction of morpholine with a benzyl halide, such as benzyl

chloride or benzyl bromide, typically in the presence of a base to neutralize the hydrogen halide

formed during the reaction.

Experimental Protocol: Synthesis of 4-Benzyl-4-pentylmorpholin-4-ium chloride from N-

pentylmorpholine and Benzyl Chloride

This protocol details the synthesis of a quaternary ammonium salt derivative, which involves a

similar N-benzylation step.

Materials: N-pentylmorpholine, acetonitrile, potassium carbonate, benzyl chloride.[3]

Procedure:

To a 50 ml round-bottom flask, add 2 g (0.013 mol) of N-pentylmorpholine.[3]

Add 5.4 ml (0.104 mol) of acetonitrile as the solvent.[3]

Add 0.013 mol of potassium carbonate (K₂CO₃).[3]

Add benzyl chloride in a 1:1 molar ratio to N-pentylmorpholine (0.013 mol).[3]

Heat the reaction mixture under reflux with magnetic stirring for 5 hours (monitored by

TLC).[3]

After completion, evaporate the solvent.[3]

Dissolve the remaining potassium carbonate in water and extract the product with

chloroform (CHCl₃).[3]

Evaporate the chloroform and dry the product under vacuum.[3]

Purify the obtained product using column chromatography.[3]

This protocol can be adapted for the synthesis of 4-benzylmorpholine by using morpholine

instead of N-pentylmorpholine.
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Diagram: N-Alkylation of Morpholine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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